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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical guide on Enalaprilat D5, including its chemical properties,
mechanism of action, and relevant experimental protocols.

Core Compound Data

Enalaprilat D5 is the deuterated form of Enalaprilat, an active metabolite of the prodrug
Enalapril. It functions as a potent inhibitor of the Angiotensin-Converting Enzyme (ACE). The
deuterium labeling makes it a valuable internal standard for pharmacokinetic and metabolic

studies.

Property Value Source
CAS Number 349554-00-3 N/A
Molecular Weight 353.42 g/mol N/A
Alternative CAS Number

_ 1356922-29-6 N/A
(Sodium Salt)
Molecular Weight (Sodium

397.39 g/mol N/A

Salt)

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10799935?utm_src=pdf-interest
https://www.benchchem.com/product/b10799935?utm_src=pdf-body
https://www.benchchem.com/product/b10799935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System

Enalaprilat exerts its therapeutic effects by inhibiting the Angiotensin-Converting Enzyme
(ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS).[1] The RAAS
is a critical signaling pathway that regulates blood pressure and fluid balance.[1]

Under normal physiological conditions, ACE catalyzes the conversion of the inactive precursor,
angiotensin |, to the potent vasoconstrictor, angiotensin Il.[1] Angiotensin Il binds to its
receptors on blood vessels, causing them to constrict, which elevates blood pressure.[1]
Furthermore, angiotensin Il stimulates the adrenal cortex to release aldosterone, a hormone
that promotes the retention of sodium and water by the kidneys, further increasing blood
volume and pressure.[1]

By inhibiting ACE, enalaprilat reduces the synthesis of angiotensin Il. This leads to several

physiological responses:

» Vasodilation: The diminished levels of angiotensin Il result in the relaxation of blood vessels,
reducing peripheral resistance.

¢ Reduced Aldosterone Secretion: The decrease in angiotensin Il leads to lower aldosterone
levels, which in turn reduces sodium and water retention, decreasing blood volume.

¢ Increased Bradykinin Levels: ACE is also responsible for the degradation of bradykinin, a
peptide that promotes vasodilation. ACE inhibition leads to an accumulation of bradykinin,
further contributing to the blood pressure-lowering effect.

The collective outcome of these actions is a reduction in blood pressure, making enalaprilat an
effective agent in the management of hypertension.
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Prepare Reagents
(ACE, HHL, Enalaprilat D5)

'

Pre-incubation:

Test Compound + ACE

(37°C, 5 min)

Add HHL Substrate

Reaction Incubation
(37°C, 45 min)

Stop Reaction

(TT in Dioxane + Bulffer)

Centrifuge
(10,000 x g, 10 min)

(Calculate % Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scispace.com [scispace.com]

« To cite this document: BenchChem. [Enalaprilat D5: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799935#enalaprilat-d5-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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